![molecular formula C24H26N4O5 B1203270 3-[[2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-1-oxoethyl]amino]-1H-indole-2-carboxylic acid methyl ester](/img/structure/B1203270.png)
3-[[2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-1-oxoethyl]amino]-1H-indole-2-carboxylic acid methyl ester
Overview
Description
3-[[2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-1-oxoethyl]amino]-1H-indole-2-carboxylic acid methyl ester is an indolyl carboxylic acid.
Scientific Research Applications
Synthesis and Chemical Transformations
- This compound is involved in the synthesis of various heterocyclic compounds. For example, Kucherenko et al. (2008) described the synthesis of isomeric benzoic acids and their esters, where similar compounds play a role in the formation of these isomers, demonstrating the versatility of these types of compounds in organic synthesis (Kucherenko, Zadorozhny, & Kovtunenko, 2008).
- In another study, Yu et al. (2012) developed a method for determining diastereoisomeric and enantiomeric impurities in related compounds, highlighting the importance of these substances in quality control processes in pharmaceutical synthesis (Yu, Jin, Jianzhou, Ye, Wang, Hu, & Zeng, 2012).
Potential Medicinal Applications
- Although specific information on the medicinal applications of this exact compound is limited, related compounds have been studied for their medicinal properties. For instance, Sharma et al. (2012) synthesized and evaluated similar compounds for antimicrobial and anticancer properties, indicating potential avenues for research into the medicinal applications of 3-[[2-[4-(1,3-Benzodioxol-5-Ylmethyl)-1-Piperazinyl]-1-Oxoethyl]amino]-1H-Indole-2-Carboxylic Acid Methyl Ester (Sharma, Kumar, Narasimhan, Ramasamy, Mani, Mishra, & Majeed, 2012).
Advanced Chemical Analysis
- Advanced techniques such as high-performance liquid chromatography are used to analyze similar compounds, as shown by Yu et al. (2012). This indicates the importance of these compounds in analytical chemistry and their potential applications in drug synthesis and quality control (Yu, Jin, Jianzhou, Ye, Wang, Hu, & Zeng, 2012).
properties
Product Name |
3-[[2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-1-oxoethyl]amino]-1H-indole-2-carboxylic acid methyl ester |
|---|---|
Molecular Formula |
C24H26N4O5 |
Molecular Weight |
450.5 g/mol |
IUPAC Name |
methyl 3-[[2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]acetyl]amino]-1H-indole-2-carboxylate |
InChI |
InChI=1S/C24H26N4O5/c1-31-24(30)23-22(17-4-2-3-5-18(17)25-23)26-21(29)14-28-10-8-27(9-11-28)13-16-6-7-19-20(12-16)33-15-32-19/h2-7,12,25H,8-11,13-15H2,1H3,(H,26,29) |
InChI Key |
CJFDUIYFAFOGGV-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=C(C2=CC=CC=C2N1)NC(=O)CN3CCN(CC3)CC4=CC5=C(C=C4)OCO5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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